Cas no 51238-63-2 (Cyclododecene, 1-methoxy-, (E)-)
51238-63-2 structure
Product Name:Cyclododecene, 1-methoxy-, (E)-
CAS No:51238-63-2
MF:C13H24O
MW:196.329064369202
CID:362758
PubChem ID:5463037
Update Time:2025-04-19
Cyclododecene, 1-methoxy-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclododecene, 1-methoxy-, (E)-
- 1-methoxycyclododecene
- SCHEMBL6161857
- (1E)-1-methoxycyclododec-1-ene
- AKOS006318782
- DTXSID601025376
- trans-1-Methoxycyclododecene
- 51238-63-2
- 1-Methoxy-cyclododecene
-
- Inchi: 1S/C13H24O/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h11H,2-10,12H2,1H3/b13-11+
- InChI Key: QKXCGPJJHMULFJ-ACCUITESSA-N
- SMILES: O(C)C1=CCCCCCCCCCC1 |t:2|
Computed Properties
- Exact Mass: 196.18282
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Cyclododecene, 1-methoxy-, (E)- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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